3-[(3,4-dichlorobenzyl)sulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfonyl]-4-ethyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole
• InChI: InChI=1S/C19H16Cl2F3N3O3S/c1-2-27-17(10-30-14-5-3-4-13(9-14)19(22,23)24)25-26-18(27)31(28,29)11-12-6-7-15(20)16(21)8-12/h3-9H,2,10-11H2,1H3
• InChI Key: XXWVAYGWOSFKDA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1S(=O)(=O)CC2=CC(=C(C=C2)Cl)Cl)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H16Cl2F3N3O3S
• Molecular Weight: 494.3 g/mol

Description

The compound “3-[(3,4-dichlorobenzyl)sulfonyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole” is a chemical compound with the molecular formula C19H16Cl2F3N3O3S. It has a molecular weight of 494.3148496.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C19H16Cl2F3N3O3S. This formula indicates that the molecule is composed of 19 carbon atoms, 16 hydrogen atoms, 2 chlorine atoms, 3 fluorine atoms, 3 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis and Characterization

A study described the synthesis of novel sulfur-containing 1,2,4-triazole derivatives, including compounds structurally related to the specified chemical. These compounds were synthesized through a multi-step procedure starting from 4-Chloro-phenol and Ethylbromoacetate. Their characterization was achieved using elemental analysis, infrared spectroscopy, NMR, and mass spectrometry. These compounds exhibited moderate to strong antimicrobial activity against selected bacterial and fungal strains. The research highlighted the compounds' potential for drug-like characteristics based on in silico studies (D. V. N. Rao et al., 2014).

Antimicrobial Activity

Another research effort focused on the antimicrobial properties of 1,2,4-triazole derivatives. The study synthesized a range of compounds, assessing their antimicrobial effectiveness. These compounds showed promising antibacterial and antifungal activities, which could be attributed to their unique structural features. Such findings suggest the potential utility of these derivatives in developing new antimicrobial agents (T. Karabasanagouda et al., 2007).

Anticancer Evaluation

The anticancer potential of 1,2,3-Triazole derivatives containing the sulfonyl group has been explored. A specific study conducted regioselective synthesis of such compounds and evaluated their in vitro anticancer activity against various cancer cell lines, including renal, central nervous system, colon, and breast cancer cells. The compounds exhibited moderate activity, indicating their potential as scaffolds for developing anticancer agents (Angélica Salinas-Torres et al., 2022).

Future Directions

The future directions of research on this compound could involve further exploration of its synthesis, its physical and chemical properties, and its potential applications. For example, compounds containing the trifluoromethyl group have been found in many FDA-approved drugs, suggesting potential pharmaceutical applications.